Cas no 140239-95-8 (Propanoic acid, 2-methyl-2-(3-nitrophenoxy)-)

• Product Name: Propanoic acid, 2-methyl-2-(3-nitrophenoxy)-
• CAS No: 140239-95-8
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 1297683
• Update Time: 2024-08-04

Propanoic acid, 2-methyl-2-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-(3-nitrophenoxy)-

• Inchi： 1S/C10H11NO5/c1-10(2,9(12)13)16-8-5-3-4-7(6-8)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： RPLPDFUFYZSFOI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(OC1=CC=CC([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 225.06373

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 386.2±17.0 °C(Predicted)
• PSA: 89.67
• pka: 3.10±0.10(Predicted)